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2-furanmethanethiol structure and reactivity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Furfuryl mercaptan

CAS No.: 98-02-2

Cat. No.: S584587

Chemical Profile of 2-Furanmethanethiol

This section provides the fundamental identifiers and properties of 2-Furanmethanethiol.

Table 1: Chemical Identification and Physicochemical Properties

Category Details

Systematic Name (Furan-2-yl)methanethiol [1]

CAS Registry Number 98-02-2 [2] [3] [1]

Molecular Formula CsHgOS [2] [3] [1]

Average Molecular Weight 114.17 g/mol [2] [3]

Appearance Colorless to yellow oily liquid [3] [1]

Boiling Point 155 °C /311 °F [3] [1]

Odor Profile Powerful roast coffee; caramel, smoky, sulfurous [4] [3] [1]
Odor Threshold 0.4 ng/L (in water/ethanol model) [4]

Water Solubility 0.5 g/L (predicted) [5]
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Synthesis and Experimental Protocol

The classical synthesis method for 2-Furanmethanethiol uses a two-step, one-pot reaction involving furfuryl

alcohol and thiourea [6] [3] [1]. The following diagram outlines the experimental workflow:
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Heat gently to dissolve.
Cool to 30°C.

Add Furfuryl Alcohol.
Control exotherm (<60°C).

Stir for 12 hours.

Add 225g NaOH in
250mL water.

Separate organic layer
using separatory funnel.

l

Dry product with
Calcium Chloride.
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Synthesis workflow for 2-Furanmethanethiol from furfuryl alcohol.

Table 2: Detailed Synthesis Protocol Based on Organic Syntheses [6]

Step Parameter Specification
1. Reaction Reagents 5 moles each of thiourea and furfuryl alcohol [6].
Setup
Acid 400 mL concentrated HCI in 500 mL water [6].
Key The reaction is highly exothermic and must be carried out in an
Consideration effective fume hood due to the compound's disagreeable odor and
potential to cause headaches [6].
2. Reaction Initiation Reaction often starts spontaneously; if not, gentle heating is
Control applied until a temperature rise begins [6].
Temperature Maintain at approximately 60°C using cooling. Avoid higher
temperatures or reflux to protect the sensitive furan ring [6].
Reaction Time Allow to stand at room temperature for 12 hours after the initial
exotherm [6].
3. Work-up & Basification Add a solution of 225 g sodium hydroxide in 250 mL water [6].
Isolation
Isolation Steam distill the mixture until no more oily droplets are collected
[6].
Separation Separate the mercaptan oil from the aqueous distillate using a
separatory funnel [6].
Drying Dry the organic layer over calcium chloride [6].
4. Final Yield 313-340 g (55-60%) [6].
Product
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Step Parameter Specification

Purity The undistilled product is essentially pure. Can be distilled under
nitrogen (B.P. 160°C / 759 mmHg) [6].

Reactivity and Biological Significance

2-Furanmethanethiol is an organosulfur compound characterized by a furan ring and a thiol (-SH) functional

group [1]. Its chemical behavior and biological relevance are summarized below.

Oxidation

Reduction

Identified as

Found in

2-Furanmethanethiol
(C5H60S)

Click to download full resolution via product page

Key reactivity and biological roles of 2-Furanmethanethiol.

e Reactivity: The thiol group is the primary site of reactivity. It can be easily oxidized to form
bis(furylmethyl) disulfide [3]. This reaction is reversible, and the disulfide can be reduced back to
the thiol using agents like zinc or sodium sulfide [3].

e Aroma and Flavor: This compound is a key impact odorant in roasted and brewed coffee, and also
contributes to the roast coffee aroma found in some wines, such as those made from Petit Manseng
and Bordeaux grape varieties [4] [3] [1]. Its exceptionally low odor threshold means it has a significant
sensory impact even at trace concentrations (nanograms per liter) [4].
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¢ Medical Relevance: Recent research has identified 2-Furanmethanethiol as a trigger molecule for
parosmia (distorted smell perception) in individuals recovering from COVID-19 [1].

Key Applications and Safety

e Primary Application: Its dominant use is as a flavor and fragrance compound, crucial for creating
authentic coffee aromas in food products and as a positive aroma contributor in oenology (wine
science) [4] [3].

o Safety Profile: 2-Furanmethanethiol is classified as a flammable liquid and is harmful if swallowed,
in contact with skin, or inhaled. It also causes serious eye irritation [3]. The strong, disagreeable odor
at high concentration necessitates all work be performed in an effective fume hood [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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